Cas no 2172165-49-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid
• CAS No: 2172165-49-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5951638
• PubChem ID: 165580999
• Update Time: 2025-07-01

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-3,3-dimethylbutanoic acid
• 2172165-49-8
• EN300-1560965

• Inchi： 1S/C25H30N2O6/c1-25(2,12-23(30)31)15-27-22(29)11-16(28)13-26-24(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,28H,11-15H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： CPEPHLZXWQRURM-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C)(C)CC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2172165-49-8)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid, identified by its CAS number 2172165-49-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and biological activities.

The structural composition of this compound is highly intricate, featuring a central fluorenylmethoxycarbonyl group that serves as a protective group in peptide synthesis and a potential pharmacophore in drug design. The presence of hydroxybutanamido and dimethylbutanoic acid side chains further enhances its molecular complexity, making it a candidate for various biochemical interactions. Such structural features are often exploited in the development of novel therapeutic agents targeting specific biological pathways.

In recent years, there has been growing interest in the application of fluorene-based derivatives in medicinal chemistry due to their favorable photophysical properties and stability. The fluorenylmethoxycarbonyl (Fmoc) protecting group, in particular, has become indispensable in solid-phase peptide synthesis (SPPS), where it provides an efficient and reversible protection strategy for amino groups during peptide assembly. The compound under discussion incorporates an Fmoc moiety, suggesting potential utility in peptide-based drug development or as an intermediate in the synthesis of more complex peptidomimetics.

The hydroxybutanamido moiety introduces polar and hydrogen-bonding capabilities into the molecule, which can be critical for interactions with biological targets such as enzymes or receptors. Additionally, the dimethylbutanoic acid side chain contributes to hydrophobicity and may influence the compound's solubility and pharmacokinetic behavior. These structural elements collectively make this compound a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have demonstrated that compounds featuring fluorene derivatives can exhibit significant binding affinity to various protein targets, including kinases, transcription factors, and other therapeutic targets relevant to oncology, inflammation, and neurodegenerative diseases. The 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid structure, with its optimized pharmacophoric features, is well-positioned to be explored in these contexts.

Moreover, the hydroxybutanamido group can serve as a linker or spacer in drug design, allowing for precise tuning of molecular geometry to enhance receptor binding. This flexibility is particularly valuable in fragment-based drug discovery (FBDD), where small molecules are rationally designed or selected to interact with specific sites on a target protein. The dimethylbutanoic acid component may also contribute to metabolic stability by reducing susceptibility to enzymatic degradation.

In clinical research settings, derivatives of this class of compounds have shown promise as modulators of enzyme activity or as scaffolds for antibody-drug conjugates (ADCs). For instance, modifications of the fluorene core have been investigated for their ability to enhance tumor-specific accumulation or improve pharmacokinetic profiles. The protective nature of the Fmoc group also allows for controlled release strategies in prodrug formulations, expanding the potential applications of this chemical motif.

The synthesis of such intricate molecules requires meticulous attention to reaction conditions and purification techniques to ensure high yields and purity. Modern synthetic methodologies often employ transition-metal catalysis or asymmetric reactions to introduce specific stereochemical configurations at key positions within the molecule. These advances have made it feasible to produce complex derivatives like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid with greater efficiency than traditional synthetic routes.

From a biochemical perspective, the compound's ability to interact with biological macromolecules suggests potential applications in enzyme inhibition or receptor activation studies. For example, derivatives featuring fluorene groups have been used as fluorescent probes in cellular assays due to their photostability and high quantum yields. The hydrophilic nature imparted by the hydroxybutanamido unit ensures good solubility in aqueous environments while maintaining hydrophobic interactions where necessary.

The dimethylbutanoic acid moiety may also contribute to membrane permeability or blood-brain barrier penetration when incorporated into larger drug candidates. Such properties are critical for compounds intended for systemic administration or those requiring targeted delivery to specific tissues or organs. Additionally, the presence of multiple chiral centers allows for stereochemical diversity in analog design, enabling researchers to optimize potency and selectivity through structure-activity relationship (SAR) studies.

In conclusion,4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2172165-49-8) represents a structurally sophisticated molecule with significant potential in pharmaceutical research and development. Its unique combination of functional groups—particularly the Fmoc protecting group—makes it valuable as an intermediate or building block for more complex therapeutics. As computational methods continue to evolve alongside synthetic capabilities, this compound exemplifies how advanced chemical tools are driving innovation across multiple disciplines within life sciences research.